2-(4-Fluorophenoxy)acetaldehyde

• IUPAC Name: 2-(4-fluorophenoxy)acetaldehyde
• InChI: InChI=1S/C8H7FO2/c9-7-1-3-8(4-2-7)11-6-5-10/h1-5H,6H2
• InChI Key: ATJFHEFBESTYKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC=O)F
• Molecular Formula: C8H7FO2
• DSSTOX Substance ID: DTXSID10453341
• Molecular Weight: 154.14 g/mol
• CAS No.: 59769-38-9

Description

2-(4-Fluorophenoxy)acetaldehyde is an organic compound with the molecular formula C8H7FO2 and a molecular weight of 154.14 g/mol . This compound has gained significant attention in scientific research and industry due to its unique physical and chemical properties.

Scientific Research Applications

2-(4-Fluorophenoxy)acetaldehyde has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action against Bbss is unknown but is likely to involve the covalent modification of sulfhydryl residues on essential bacterial proteins. An intermediate, and probably more sustainable, position states that the pharmacological properties of acetaldehyde modulate (rather than mediate) some, but not all, of ethanol’s effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Fluorophenoxy)acetaldehyde typically involves the reaction of 4-fluorophenol with chloroacetaldehyde under basic conditions. The reaction proceeds via a nucleophilic substitution mechanism where the hydroxyl group of 4-fluorophenol attacks the carbon atom of chloroacetaldehyde, resulting in the formation of this compound .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-(4-Fluorophenoxy)acetaldehyde can undergo several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Nucleophilic Addition: The carbonyl carbon of the aldehyde group is susceptible to nucleophilic attack, leading to the formation of various addition products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Nucleophilic Addition: Reagents such as Grignard reagents (RMgX) and organolithium compounds (RLi) are commonly used.

Major Products Formed

Oxidation: 2-(4-Fluorophenoxy)acetic acid.

Reduction: 2-(4-Fluorophenoxy)ethanol.

Nucleophilic Addition: Various alcohols and other addition products depending on the nucleophile used.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Chlorophenoxy)acetaldehyde
• 2-(4-Bromophenoxy)acetaldehyde
• 2-(4-Methylphenoxy)acetaldehyde

Uniqueness

2-(4-Fluorophenoxy)acetaldehyde is unique due to the presence of the fluorine atom, which imparts distinct electronic and steric effects compared to other halogenated or substituted phenoxyacetaldehydes. These effects can influence the compound’s reactivity, stability, and interactions with other molecules .

Synthesis routes and methods I

Procedure details

To a stirred solution of 1.98 g (10 mmoles) of ethyl-p-fluorophenoxy acetate (Example 155) in 15 ml of dry toluene, cooled to -78° C., under argon, is added, dropwise over 30 minutes, 8 ml of a 1.4 M solution of diisobutylaluminum hydride in toluene (11 mmoles). The mixture is stirred for 2 hours at -78° C., 1 ml of methanol is added, followed by 5 ml of water, dropwise. The gel formed is filtered through Celite and washed with 100 ml of ether, portionwise. The organic phase is separated, washed twice with 25 ml of a saturated brine solution, dried with magnesium sulfate, filtered, and evaporated. The oil obtained is distilled at 71°-73° C. (0.1 mm) to give 600 mg (45%) of the subject product as a colorless liquid.

Synthesis routes and methods II

Procedure details

A mixture of 4-fluorophenoxyacetaldehyde diethyl acetal (30.0 g., 0.131 mole) acetone (150 ml.), water (150 ml.), and concentrated sulfuric acid (0.8 ml.) is refluxed overnight (ca. 16 hours). The mixture is allowed to cool to room temperature, and is then extracted with methylenechloride four times. The combined extracts are washed with aqueous sodium bicarbonate and dried over anhydrous magnesium sulfate. The solvent is stripped off on a rotary evaporator and the oil residue is subsequently distilled in vacuo at 70°/0.05 mm to give the title compound (19.0 g., 0.123 mole, 94%). ir (neat) 3.23, 3.50, 3.63, 5.71, 6.62, 7.00, 8.00, 8.24, 9.07, 9.38, 12.03, 12.51, 13.12μ; pmr (CCl4) δ 4.37 (2H, d, J=1Hz), 6.6-7.1 (4H, m), 9.68 (1H, t, J=1Hz).